Cas no 10023-07-1 (4a,10a-Epoxy-1H-naphtho[2,3-c]pyran-3-aceticacid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S,4aS,10aR)-)

• Product name: 4a,10a-Epoxy-1H-naphtho[2,3-c]pyran-3-aceticacid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S,4aS,10aR)-
• CAS No: 10023-07-1
• MF: C₁₈H₁₈O₇
• MW: 346.331326007843
• CID: 147721
• PubChem ID: 9974886

4a,10a-Epoxy-1H-naphtho[2,3-c]pyran-3-aceticacid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S,4aS,10aR)- Chemical and Physical Properties

Names and Identifiers

• 4a,10a-Epoxy-1H-naphtho[2,3-c]pyran-3-aceticacid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S,4aS,10aR)-
• (-)-frenolicin
• [1R-(1a,3b,4ab,10ab)]-3,4,5,10-Tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-4a,10a-epoxy-1H-naphtho[2,3-c]pyran-3-acetic Acid
• UNII-H1POH9E7JP
• Frenolicine [WHO-DD]
• 4a,10a-Epoxy-1H-naphtho[2,3-c]pyran-3-acetic acid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S,4aS,10aR)-
• 4a,10a-Epoxy-1H-naphtho(2,3-C)pyran-3-acetic acid, 3,4,5,10-tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-, (1R,3S,4aS,10aR)-
• Q27279511
• CHEMBL2409149
• H1POH9E7JP
• DTXSID20433578
• Frenolicin [MI]
• 2-[(1S,10R,11R,13S)-7-hydroxy-2,9-dioxo-11-propyl-12,15-dioxatetracyclo[8.4.1.01,10.03,8]pentadeca-3(8),4,6-trien-13-yl]acetic acid
• FRENOLICIN
• 10023-07-1
• Frenolicine
• (1R,3S,4aS,10aR)-3,4,5,10-Tetrahydro-9-hydroxy-5,10-dioxo-1-propyl-4a,10a-epoxy-1H-naphtho(2,3-C)pyran-3-acetic acid
• SCHEMBL23941

• Inchi： InChI=1S/C18H18O7/c1-2-4-12-18-16(23)14-10(5-3-6-11(14)19)15(22)17(18,25-18)8-9(24-12)7-13(20)21/h3,5-6,9,12,19H,2,4,7-8H2,1H3,(H,20,21)
• InChI Key： RJPAAOHQLUUTRQ-UHFFFAOYSA-N
• SMILES： OC1=C2C(C(=O)C34OC3(C2=O)C(CCC)OC(CC(O)=O)C4)=CC=C1

Computed Properties

• Exact Mass: 346.10524
• Monoisotopic Mass: 346.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones